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Cat. No.: B023261 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Promethazine is a first-generation antihistamine and antiemetic drug that is extensively

metabolized in the body. One of its major metabolites is promethazine sulfoxide. Accurate

quantification of promethazine and its metabolites, such as promethazine sulfoxide, in

biological matrices is crucial for pharmacokinetic, toxicological, and clinical studies. Solid-phase

extraction (SPE) is a widely used technique for the sample cleanup and concentration of

analytes from complex matrices prior to chromatographic analysis. This document provides a

detailed protocol for the solid-phase extraction of promethazine sulfoxide from biological

samples.

A critical consideration during the sample preparation of promethazine is its potential oxidation

to promethazine sulfoxide, which can lead to inaccurate quantification of the metabolite.[1]

The choice of extraction conditions, particularly the elution solvent system, significantly

influences the extent of this oxidation.[1]

Quantitative Data Summary
The following table summarizes the quantitative data from various methods for the analysis of

promethazine sulfoxide.
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Parameter Matrix Method Analyte Value Reference

Lower Limit

of

Quantitation

(LLOQ)

Urine
Online SPE-

LC

Promethazine

Sulfoxide
2.50 ng/mL [2][3]

Intra-assay

Precision

(CV)

Urine
Online SPE-

LC

Promethazine

Sulfoxide
< 5.5% [2]

Inter-assay

Precision

(CV)

Urine
Online SPE-

LC

Promethazine

Sulfoxide
< 5.5% [2]

Bias

(Accuracy)
Urine

Online SPE-

LC

Promethazine

Sulfoxide
+/- 11.8% [2]

Limit of

Detection

(LOD)

Swine

Muscle, Liver,

Kidney

LLE-LC-

MS/MS

Promethazine

Sulfoxide
0.05 µg/kg [4]

Limit of

Quantification

(LOQ)

Swine

Muscle, Liver,

Kidney

LLE-LC-

MS/MS

Promethazine

Sulfoxide
0.1 µg/kg [4]

Limit of

Detection

(LOD)

Swine Fat
LLE-LC-

MS/MS

Promethazine

Sulfoxide
0.05 µg/kg [4]

Limit of

Quantification

(LOQ)

Swine Fat
LLE-LC-

MS/MS

Promethazine

Sulfoxide
0.1 µg/kg [4]

Average

Recovery

Swine

Tissues

LLE-LC-

MS/MS

Promethazine

Sulfoxide
77% - 111% [4]

Experimental Protocol: Solid-Phase Extraction of
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This protocol is based on a method developed for the extraction of promethazine and its

metabolites from biological samples using mixed-mode SPE for basic drugs.[1]

Materials:

SPE Cartridges: Mixed-mode SPE cartridges for basic drugs

Reagents:

Methanol (MeOH), HPLC grade

Acetonitrile (ACN), HPLC grade

Isopropanol (iPrOH), HPLC grade

Dichloromethane (DCM), HPLC grade

Ammonium hydroxide (NH₄OH), analytical grade

Phosphate buffer (0.1 M, pH 6)

0.1% Formic acid in 90:10 water:ACN (Mobile Phase A)

Equipment:

SPE manifold

Centrifuge

Vacuum centrifuge/evaporator

Vortex mixer

Autosampler vials

Procedure:

Sample Pre-treatment:
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For biological samples like bone tissue extract or blood, precipitate proteins and lipids by

adding 3 mL of ACN:MeOH (1:1) to 1 mL of the sample.[1]

Vortex the mixture and store at -20°C overnight to enhance precipitation.[1]

Centrifuge the sample to pellet the precipitate.

Collect the supernatant for SPE.

SPE Cartridge Conditioning:

Condition the mixed-mode SPE cartridge according to the manufacturer's instructions. A

general procedure involves sequentially passing methanol and then the phosphate buffer

(0.1 M, pH 6) through the cartridge.

Sample Loading:

Load the pre-treated sample supernatant onto the conditioned SPE cartridge at a slow,

steady flow rate.

Washing:

Wash the cartridge to remove interfering substances. This step is crucial for a clean

extract. A typical wash solution could be the phosphate buffer followed by a weak organic

solvent.

Elution:

Elute the analytes of interest using an appropriate solvent system. To minimize the

oxidation of promethazine to promethazine sulfoxide, an elution solvent system of

dichloromethane:isopropanol:ammonium hydroxide (80:17:3) is recommended.[1] The use

of an ethyl acetate-based elution solvent has been shown to induce oxidation.[1]

Post-Elution Processing:

Evaporate the eluate to dryness at 40°C using a vacuum centrifuge.[1]
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Reconstitute the dried residue in 500 µL of Mobile Phase A (0.1% formic acid in 90:10

water:ACN).[1]

Centrifuge the reconstituted sample for 10 minutes at 13,000 x g.[1]

Transfer the supernatant to an autosampler vial for analysis by a suitable technique such

as UPLC-PDA or LC-MS.[1]

Experimental Workflow Diagram
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Sample Preparation

Solid-Phase Extraction

Post-Extraction Processing

Biological Sample (1 mL)

Add ACN:MeOH (1:1, 3 mL)

Incubate at -20°C Overnight

Centrifuge

Collect Supernatant

1. Condition SPE Cartridge

2. Load Sample

3. Wash Cartridge

4. Elute with
DCM:iPrOH:NH₄OH

(80:17:3)

Evaporate to Dryness

Reconstitute in Mobile Phase A

Centrifuge

Transfer to Vial for Analysis

Click to download full resolution via product page

Caption: Workflow for the solid-phase extraction of promethazine sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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